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Compound of Interest

Compound Name: Nitisinone-13C6

Cat. No.: B564928

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and compliant laboratory environment is paramount. The proper disposal of chemical reagents,
such as Nitisinone-13C6, is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe handling and
disposal of Nitisinone-13C6, ensuring the protection of personnel and adherence to regulatory
standards.

Nitisinone-13C6, an isotopically labeled internal standard used for the quantification of
nitisinone, is classified as a hazardous substance.[1] According to its Safety Data Sheet (SDS),
it is harmful if swallowed and toxic in contact with skin.[1] As such, it is imperative to follow
stringent disposal protocols and avoid improper disposal methods such as discarding it with
household garbage or releasing it into the sewage system.[1][2]

Hazard Profile and Regulatory Overview

Nitisinone-13C6 is categorized as a "Toxic solid, organic, n.o.s." under UN number 2811.[1]
The disposal of such pharmaceutical waste is regulated by various agencies, including the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA). These regulations are in place to prevent environmental contamination and protect
public health. A key aspect of these regulations is the prohibition of disposing of hazardous
pharmaceutical waste down the drain.
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Parameter

Information

Reference

Chemical Name

Nitisinone-13C6

2-(2-nitro-4-

(trifluoromethyl)benzoyl)cycloh

Synonyms .
exane-1,3-dione-1,2,3,4,5,6-
13C6, NTBC-13C6

CAS Number 1246815-63-3

Hazard Class

Acute toxicity - oral 4; Acute

toxicity - dermal 3

UN Number

UN2811

Proper Shipping Name

Toxic solids, organic, n.o.s.
(Nitisinone-13C6)

Storage Temperature

-20°C

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of Nitisinone-13C6

in a laboratory setting. This procedure is designed to comply with general safety and

environmental regulations. Always consult your institution's specific hazardous waste

management guidelines and your local regulations, as they may have more stringent

requirements.

1. Personal Protective Equipment (PPE):

» Before handling Nitisinone-13C6, ensure you are wearing appropriate PPE, including

chemical-resistant gloves, a lab coat, and safety glasses with side shields.

2. Waste Segregation and Collection:

» Designate a specific, clearly labeled hazardous waste container for Nitisinone-13C6 waste.

The container should be compatible with the chemical and sealable.
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o Collect all materials contaminated with Nitisinone-13C6, including unused product, empty
containers, and contaminated consumables (e.g., pipette tips, wipes), in this designated
container.

o Do not mix Nitisinone-13C6 waste with other waste streams unless explicitly permitted by
your institution's waste management plan.

3. Labeling:

o Label the hazardous waste container with the words "Hazardous Waste," the full chemical
name "Nitisinone-13C6," and the associated hazards (e.g., "Toxic").

¢ [nclude the accumulation start date on the label.
4. Storage of Waste:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

e The storage area should be clearly marked as a hazardous waste accumulation area.
5. Arrange for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

e Most pharmaceutical waste is incinerated at a licensed medical incineration site.

e Provide the waste disposal vendor with a complete and accurate description of the waste,
including the Safety Data Sheet if requested.

6. Documentation:

e Maintain a record of the amount of Nitisinone-13C6 waste generated and the date of
disposal. This documentation is crucial for regulatory compliance.

Emergency Procedures
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In the event of a spill or accidental exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Ingestion: Do not induce vomiting. Call a poison control center or doctor immediately for
treatment advice.

o Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an inert
absorbent material. Collect the absorbed material into a labeled hazardous waste container.
Ventilate the area and wash the spill site after material pickup is complete.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of hazardous chemical waste.
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Nitisinone-13C6 Disposal Workflow
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Caption: Workflow for the safe disposal of Nitisinone-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdn.caymanchem.com [cdn.caymanchem.com]
e 2. dtsc.ca.gov [dtsc.ca.gov]

« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Nitisinone-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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